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Compound of Interest

Compound Name: 5-Fluoroisoquinoline

Cat. No.: B1369514 Get Quote

The proper handling and disposal of 5-Fluoroisoquinoline are critical for ensuring laboratory

safety and environmental protection. As a halogenated organic compound, it requires specific

disposal procedures that differ from non-halogenated chemical waste. This guide provides

essential, step-by-step instructions for researchers, scientists, and drug development

professionals to manage 5-Fluoroisoquinoline waste safely and in compliance with

regulations.

Key Chemical and Physical Properties
A summary of the key quantitative data for 5-Fluoroisoquinoline is presented below. These

properties are essential for understanding the substance's behavior and for completing waste

disposal documentation.

Property Value

CAS Number 394-66-1[1][2][3]

Molecular Formula C9H6FN[1][2]

Molecular Weight 147.15 g/mol [2][3]

Physical Form Off-White Solid[3]

Purity 96.0% (typical)[1][3]
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Experimental Protocol: Disposal Procedure
This protocol outlines the standard operating procedure for the safe disposal of 5-
Fluoroisoquinoline. Adherence to these steps is mandatory to minimize risks and ensure

regulatory compliance.

Waste Characterization and Segregation
Identify as Halogenated Waste: 5-Fluoroisoquinoline contains fluorine, classifying it as a

halogenated organic compound.[4] This is the most critical first step in its disposal pathway.

Strict Segregation: Never mix 5-Fluoroisoquinoline waste with non-halogenated organic

solvents, aqueous waste, acids, or bases.[4][5] Cross-contamination can create hazardous

reactions and complicate the disposal process. Non-halogenated solvents mixed with any

amount of a halogenated compound must be treated as halogenated waste.[5]

Personal Protective Equipment (PPE)
Before handling 5-Fluoroisoquinoline for disposal, ensure you are wearing the appropriate

PPE to prevent exposure. While a specific Safety Data Sheet (SDS) for 5-Fluoroisoquinoline
was not available, the hazards associated with similar fluorinated and nitrogen-containing

heterocyclic compounds warrant a high degree of caution.

Gloves: Wear chemical-resistant gloves (e.g., nitrile).

Eye Protection: Use safety goggles or a face shield.

Lab Coat: A standard lab coat is required to protect from spills.

Ventilation: Always handle the waste inside a certified chemical fume hood to avoid

inhalation of any dust or vapors.

Waste Collection and Containment
Designated Container: Collect 5-Fluoroisoquinoline waste in a dedicated, leak-proof

container clearly marked for "Halogenated Organic Waste".[4][5]
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Container Integrity: Ensure the container is in good condition and compatible with the

chemical. Keep the container securely closed at all times, except when actively adding

waste.[5]

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name ("5-Fluoroisoquinoline"), and the approximate quantity.[5]

Storage and Final Disposal
Secure Storage: Store the sealed waste container in a designated satellite accumulation

area away from incompatible materials. The storage area should be cool, dry, and well-

ventilated.

Professional Disposal: Halogenated organic wastes are typically disposed of via high-

temperature incineration by a licensed hazardous waste management company.[4] Do not

attempt to dispose of this chemical down the drain or in regular trash.[5] Contact your

institution's Environmental Health & Safety (EHS) department to arrange for pickup and

proper disposal.

Spill and Emergency Procedures
Small Spills: For minor spills, avoid dust formation.[6] Carefully sweep up the solid material

and place it into the designated halogenated waste container. Clean the affected area

thoroughly.

Large Spills: In the event of a large spill, evacuate the immediate area and notify your

laboratory supervisor and EHS department immediately.[5]

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of 5-
Fluoroisoquinoline, from initial identification to final removal by waste management

professionals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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